4-Iodo-3,5-dimethylaniline
Overview
Description
4-Iodo-3,5-dimethylaniline is an organic compound with the formula IC6H4N(CH3)2. It is a dark blue to purple solid . The compound is used to attach the dimethylanilinyl group to other substrates .
Synthesis Analysis
4-Iodo-dimethylaniline is prepared by iodination of dimethylaniline . The iodination is so efficient that it has been recommended for quantifying the presence of iodine .Molecular Structure Analysis
The molecular structure of 4-Iodo-3,5-dimethylaniline is represented by the formula IC6H4N(CH3)2 . The InChI code for this compound is 1S/C8H10IN/c1-5-3-7(10)4-6(2)8(5)9/h3-4H,10H2,1-2H3 and the InChI key is GVLJJTPNZDAXIJ-UHFFFAOYSA-N .Chemical Reactions Analysis
4-Iodo-3,5-dimethylaniline is used as a reagent in various chemical reactions . For example, it is used in the synthesis of functionalized azobiphenyls and azoterphenyls .Physical And Chemical Properties Analysis
4-Iodo-3,5-dimethylaniline is a dark blue to purple solid . It has a molecular weight of 247.08 .Scientific Research Applications
- Precursor for Innovative Drug Candidates : 4-Iodo-3,5-dimethylaniline serves as a valuable precursor in pharmaceutical research. Its distinct structure enables the synthesis of novel drug candidates. Researchers use it to create targeted therapies for a wide range of health conditions, including neurological disorders and metabolic challenges .
- Building Blocks for Chemical Synthesis : 4-Iodo-3,5-dimethylaniline is a useful building block in chemical synthesis. Researchers have highlighted its applications in materials science. It plays a crucial role in creating diverse materials with tailored properties .
Medicinal Chemistry and Drug Development
Materials Science
Organic Synthesis
Safety And Hazards
properties
IUPAC Name |
4-iodo-3,5-dimethylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN/c1-5-3-7(10)4-6(2)8(5)9/h3-4H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVLJJTPNZDAXIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1I)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70406712 |
Source
|
| Record name | 4-iodo-3,5-dimethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70406712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-3,5-dimethylaniline | |
CAS RN |
117832-15-2 |
Source
|
| Record name | 4-iodo-3,5-dimethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70406712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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